Cas no 2445786-56-9 (1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride)

• Product Name: 1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride
• CAS No: 2445786-56-9
• MF: C₅H₁₄ClNO₂S
• MW: 187.68815946579
• MDL: MFCD32692320
• CID: 5461622
• PubChem ID: 154853240
• Update Time: 2025-07-19

1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethylsulfinyl)ethanamine;hydrochloride
• 1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride
• Z4500883985

• MDL： MFCD32692320
• Inchi： 1S/C5H13NO2S.ClH/c1-8-3-5-9(7)4-2-6;/h2-6H2,1H3;1H
• InChI Key： OIGXVTDLPFTEIA-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)(CCOC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 87
• Topological Polar Surface Area: 71.5

Additional information on 1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride

Recent Advances in the Study of 1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride (CAS: 2445786-56-9)

The compound 1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride (CAS: 2445786-56-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfinyl and methoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel drug delivery systems and as a key intermediate in the synthesis of bioactive compounds. Recent studies have focused on elucidating its physicochemical properties, biological activity, and potential mechanisms of action, providing valuable insights for future research and development.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery. Researchers have demonstrated that the sulfinyl group in 1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride can form stable complexes with metal ions, making it an excellent candidate for chelation-based drug delivery systems. This property has been leveraged to enhance the bioavailability and targeted release of therapeutic agents, particularly in the treatment of cancer and infectious diseases. Recent in vitro and in vivo studies have shown that this compound can significantly improve the efficacy of chemotherapeutic drugs while minimizing off-target effects.

In addition to its role in drug delivery, 1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride has also been investigated for its potential as a bioactive molecule. Preliminary studies have revealed that this compound exhibits moderate antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, although further research is needed to fully elucidate this process. These findings suggest that this compound could serve as a scaffold for the development of new antibiotics, addressing the growing issue of antimicrobial resistance.

Another area of interest is the use of this compound as an intermediate in the synthesis of more complex molecules. Its unique chemical structure allows for versatile modifications, enabling the creation of derivatives with tailored properties. Recent synthetic efforts have focused on optimizing reaction conditions to improve yield and purity, with promising results. For instance, a study published in the Journal of Medicinal Chemistry reported a high-yield synthesis route that minimizes byproduct formation, paving the way for large-scale production and further pharmacological evaluation.

Despite these advancements, challenges remain in the development and application of 1-(2-aminoethanesulfinyl)-2-methoxyethane hydrochloride. Issues such as stability under physiological conditions and potential toxicity need to be addressed through comprehensive preclinical studies. Nevertheless, the growing body of research underscores the potential of this compound to contribute significantly to the fields of drug delivery, antimicrobial therapy, and synthetic chemistry. Future studies should focus on expanding its therapeutic applications and optimizing its pharmacological profile to fully realize its potential.